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Compound of Interest

Compound Name:
(1S,2R)-2-methylcyclohexanamine

hydrochloride

CAS No.: 79389-39-2

Cat. No.: B591490

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of

(1S,2R)-2-methylcyclohexanamine hydrochloride. Due to the limited availability of public

data for this specific stereoisomer, this document also highlights areas where information is

currently lacking.

Chemical Identity and Physical Properties
(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral organic compound. The

hydrochloride salt form enhances its stability and solubility in aqueous solutions, a common

practice in the development of amine-containing pharmaceuticals. While specific experimental

data for this isomer is scarce, some fundamental properties can be reported.

Table 1: Physical and Chemical Properties of (1S,2R)-2-Methylcyclohexanamine and its

Hydrochloride Salt
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Property Value Source

Chemical Name

(1S,2R)-2-

methylcyclohexanamine

hydrochloride

N/A

CAS Number 79389-39-2 N/A

Molecular Formula C₇H₁₆ClN [1]

Molecular Weight 149.66 g/mol [1]

Melting Point Not available N/A

Boiling Point Not available N/A

pKa Not available N/A

Solubility Not available N/A

Appearance Not available N/A

For the corresponding free amine, (1S,2R)-2-methylcyclohexanamine (CAS: 79389-36-9, 2164-

19-4), the following computed properties are available:

Property Value Source

Molecular Formula C₇H₁₅N [2]

Molecular Weight 113.20 g/mol [2]

It is important to note that the physical properties of the hydrochloride salt, such as melting

point and solubility, are expected to differ significantly from those of the free amine.

Synthesis and Experimental Protocols
Detailed experimental protocols for the specific synthesis and purification of (1S,2R)-2-
methylcyclohexanamine hydrochloride are not readily available in the public domain.

However, general strategies for the synthesis of chiral 2-methylcyclohexylamines often involve

the following approaches:
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Resolution of a racemic mixture: This classic method involves the use of a chiral resolving

agent to separate the enantiomers of 2-methylcyclohexylamine.

Asymmetric synthesis: Modern synthetic methods may employ chiral catalysts or auxiliaries

to achieve the stereoselective synthesis of the desired (1S,2R) isomer. This can involve

asymmetric hydrogenation of a corresponding imine or reductive amination of a chiral ketone

precursor.

Chiral pool synthesis: Starting from a readily available chiral starting material, a synthetic

route can be designed to yield the target molecule with the desired stereochemistry.

A general workflow for a potential synthetic approach is outlined below.

General Synthetic Workflow for Chiral 2-Methylcyclohexylamines

Starting Materials

Key Steps Product2-Methylcyclohexanone

Asymmetric Reductive Amination

or Racemic Amine Synthesis

Chiral Amine

Diastereomeric Salt Formation
if racemic

Separation Liberation of Free Amine Salt Formation (1S,2R)-2-methylcyclohexanamine hydrochloride

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of (1S,2R)-2-methylcyclohexanamine
hydrochloride.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for (1S,2R)-2-
methylcyclohexanamine hydrochloride is not publicly available. For definitive structural
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confirmation and purity assessment, it is recommended to acquire these spectra on a sample

of the compound.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the specific biological activity or signaling

pathways associated with (1S,2R)-2-methylcyclohexanamine hydrochloride. While some

studies have explored the pharmacological properties of cyclohexylamine derivatives in

general, these findings cannot be directly extrapolated to this specific stereoisomer. Further

research is required to elucidate the biological function of this compound.

Due to the absence of data on its biological targets and mechanism of action, a signaling

pathway diagram cannot be provided at this time.

Safety, Handling, and Storage
Information on the specific hazards of (1S,2R)-2-methylcyclohexanamine hydrochloride is

not detailed in readily accessible safety data sheets. As with any chemical, it should be handled

with care in a well-ventilated area, and appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn. For detailed safety information, it is

advisable to consult the safety data sheet (SDS) provided by a commercial supplier.

Conclusion
(1S,2R)-2-methylcyclohexanamine hydrochloride is a chiral molecule with potential

applications in research and development. However, a comprehensive understanding of its

chemical and biological properties is hampered by the limited amount of publicly available data.

Further experimental work is necessary to fully characterize this compound, including the

determination of its physical constants, the development of specific synthetic protocols, and the

investigation of its pharmacological profile. This will be crucial for unlocking its potential in drug

discovery and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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